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Compound of Interest

Compound Name:

Benzyl 4-

(hydroxymethyl)piperidine-1-

carboxylate

Cat. No.: B105094 Get Quote

An In-depth Technical Guide to Benzyl 4-
(hydroxymethyl)piperidine-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is a versatile bifunctional molecule that

serves as a key building block in the synthesis of a wide array of pharmaceutical compounds

and complex organic molecules. Its structure incorporates a piperidine ring, a common scaffold

in medicinal chemistry, protected with a benzyl carbamate group, and a primary alcohol

functionality. This unique combination allows for sequential and site-selective modifications,

making it an invaluable intermediate in the development of novel therapeutics. This guide

provides a comprehensive overview of its chemical properties, structure, synthesis, and

analytical characterization.

Chemical Structure and Properties
The structural and physical properties of Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate
are summarized below. These properties are crucial for its handling, reaction setup, and

purification.
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Structure:

IUPAC Name: Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate

CAS Number: 122860-33-7[1][2]

Molecular Formula: C₁₄H₁₉NO₃[1][2]

Molecular Weight: 249.31 g/mol [2][3][4]

SMILES: O=C(OCC1=CC=CC=C1)N2CCC(CO)CC2

Chemical and Physical Data:

Property Value Source

Appearance
Colorless to off-white solid-

liquid mixture
[4]

Boiling Point 396.4 ± 25.0 °C (Predicted) [4]

Density 1.162 ± 0.06 g/cm³ (Predicted) [4]

pKa 14.94 ± 0.10 (Predicted) [4]

Storage Temperature
Room Temperature, Sealed in

dry
[4]

Synthesis
A common and efficient method for the synthesis of Benzyl 4-(hydroxymethyl)piperidine-1-
carboxylate is the reduction of the corresponding carboxylic acid, 1-

(benzyloxycarbonyl)piperidine-4-carboxylic acid. This transformation can be effectively

achieved using a suitable reducing agent such as lithium aluminum hydride (LiAlH₄) in an

aprotic solvent like tetrahydrofuran (THF).

Experimental Protocol: Reduction of 1-
(Benzyloxycarbonyl)piperidine-4-carboxylic acid
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Materials:

1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid

Lithium aluminum hydride (LiAlH₄)

Anhydrous tetrahydrofuran (THF)

Sodium sulfate (Na₂SO₄)

Ethyl acetate (EtOAc)

Saturated aqueous solution of sodium potassium tartrate (Rochelle's salt)

Deionized water

Procedure:

A solution of 1-(benzyloxycarbonyl)piperidine-4-carboxylic acid (1 equivalent) in anhydrous

THF is added dropwise to a stirred suspension of LiAlH₄ (1.5 to 2 equivalents) in anhydrous

THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for a specified time (typically 2-4 hours), monitoring the reaction progress by thin-

layer chromatography (TLC).

Upon completion, the reaction is carefully quenched by the sequential dropwise addition of

deionized water, followed by a 15% aqueous sodium hydroxide solution, and then more

deionized water at 0 °C.

Alternatively, the reaction can be quenched by the slow addition of a saturated aqueous

solution of sodium potassium tartrate.

The resulting mixture is stirred vigorously for 1-2 hours until a granular precipitate is formed.

The solid is removed by filtration, and the filter cake is washed with ethyl acetate.
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The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the

solvent is removed under reduced pressure to yield the crude product.

The crude product can be purified by flash column chromatography on silica gel using a

suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Benzyl 4-
(hydroxymethyl)piperidine-1-carboxylate.

Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of Benzyl 4-
(hydroxymethyl)piperidine-1-carboxylate.
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Synthesis Workflow

Start: 1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid

Dissolve in anhydrous THF

Add carboxylic acid solution to LiAlH₄ suspension at 0°C

Prepare LiAlH₄ suspension in anhydrous THF

Stir at room temperature

Quench reaction at 0°C

Workup and Extraction

Dry organic phase

Concentrate under reduced pressure

Purify by column chromatography

Product: Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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